Cas no 915919-89-0 (2-(3-benzyl-1,2,4-oxadiazol-5-yl)ethylamine hydrochloride)

• Product Name: 2-(3-benzyl-1,2,4-oxadiazol-5-yl)ethylamine hydrochloride
• CAS No: 915919-89-0
• MF: C₁₁H₁₃N₃O
• MW: 203.240422010422
• CID: 1085788
• PubChem ID: 25220843
• Update Time: 2025-04-20

2-(3-benzyl-1,2,4-oxadiazol-5-yl)ethylamine hydrochloride Chemical and Physical Properties

Names and Identifiers

• 2-(3-Benzyl-1,2,4-oxadiazol-5-yl)ethanamine
• [2-(3-Benzyl-1,2,4-oxadiazol-5-yl)ethyl]aminehydrochloride
• VS-10216
• AKOS005172433
• 915919-89-0
• EN300-74176
• Z357936824
• 2-(3-benzyl-1,2,4-oxadiazol-5-yl)ethan-1-amine
• ALBB-010128
• BBL031064
• STK500783
• 2-(3-benzyl-1,2,4-oxadiazol-5-yl)ethylamine hydrochloride

• MDL： MFCD08691425
• Inchi： 1S/C11H13N3O/c12-7-6-11-13-10(14-15-11)8-9-4-2-1-3-5-9/h1-5H,6-8,12H2
• InChI Key： GZOHYRKSBOVZKN-UHFFFAOYSA-N
• SMILES： O1C(CCN)=NC(CC2C=CC=CC=2)=N1

Computed Properties

• Exact Mass: 203.105862047g/mol
• Monoisotopic Mass: 203.105862047g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 183
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 64.9Ų

2-(3-benzyl-1,2,4-oxadiazol-5-yl)ethylamine hydrochloride Security Information

• HazardClass：IRRITANT